Technical Whitepaper: Physicochemical Profiling and Synthetic Application of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide
Technical Whitepaper: Physicochemical Profiling and Synthetic Application of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide
Executive Summary & Strategic Context
In the landscape of modern drug discovery, the rational design of targeted therapeutics relies heavily on highly functionalized, stable intermediates. 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS: 99363-02-7) serves as a critical building block in medicinal chemistry, most notably in the development of anti-thrombotic agents. As a Senior Application Scientist, I have structured this guide to move beyond basic chemical identifiers, providing an in-depth analysis of its physicochemical properties, its mechanistic role in targeting the P2Y1 receptor, and a self-validating synthetic protocol designed for high-yield isolation.
Chemical Identity and Structural Elucidation
The utility of this molecule stems from its dense functionalization. The aromatic core is substituted with three distinct functional groups: a methoxy group (electron-donating), a nitro group (strongly electron-withdrawing), and an N,N-dimethyl sulfonamide (sterically bulky, hydrolytically stable).
Table 1: Chemical Identity & Quantitative Identifiers
| Property | Value |
| Chemical Name | 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide |
| CAS Number | 99363-02-7 [1] |
| Molecular Formula | C9H12N2O5S |
| Molecular Weight | 260.27 g/mol |
| Exact Mass | 260.0467 Da |
| MDL Number | MFCD01004323 |
Physicochemical Profile and Reactivity
Understanding the physical and chemical behavior of this intermediate is essential for downstream synthetic planning. The properties summarized below dictate the choice of solvents, purification methods, and reaction conditions.
Table 2: Physicochemical Properties & Reactivity Profile
| Parameter | Characteristic / Value | Causality & Impact on Synthesis |
| Physical State | Solid (Powder/Crystalline) | Typical for highly substituted nitroaromatics; facilitates purification via recrystallization. |
| Solubility | Soluble in THF, EtOAc, DCM, DMSO. Insoluble in water. | Lipophilic nature allows for highly efficient aqueous-organic phase separation during reaction workups. |
| Bond Stability | High (Sulfonamide Linkage) | The sulfonamide bond is highly resistant to both acidic and basic hydrolysis compared to standard amides, allowing aggressive downstream modifications. |
| Reactivity (Nitro) | Reducible | The 3-nitro group acts as a masked amine. It is typically reduced (e.g., via Pd/C and H2) to an aniline for subsequent coupling reactions. |
| Reactivity (Methoxy) | Sterically Hindered | While the methoxy group activates the ring, the adjacent bulky nitro group provides steric shielding, directing electrophilic attacks to less hindered positions. |
Mechanistic Role in Drug Discovery: P2Y1 Receptor Antagonism
This specific sulfonamide intermediate gained prominence through its use in synthesizing 7-hydroxy-spiropiperidine indolinyl compounds, which act as selective antagonists of the human P2Y1 receptor, as detailed in foundational patents by [2].
The Biological Imperative: Platelet activation is a primary driver of thromboembolic disorders. ADP activates platelets by interacting with two G-protein coupled receptors: P2Y1 and P2Y12. As elucidated by [3], the P2Y1 receptor is responsible for the initial calcium mobilization and rapid platelet shape change. By reducing the nitro group of our target intermediate to an amine and coupling it to a spiropiperidine core, researchers create potent antagonists that block this pathway, preventing thrombosis without the severe bleeding risks associated with older anticoagulants.
P2Y1 receptor signaling pathway targeted by antagonists derived from the intermediate.
Synthetic Methodology & Experimental Protocol
The synthesis of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide is achieved via a nucleophilic acyl substitution. The protocol below is designed not just as a set of instructions, but as a self-validating system where every chemical choice has a distinct, measurable causality.
Synthetic workflow for 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide.
Step-by-Step Self-Validating Protocol
Step 1: Reagent Preparation & Solvation
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Action: Dissolve 4-methoxy-3-nitrobenzenesulfonyl chloride (1.0 eq, ~11.17 mmol) in 100 mL of anhydrous Tetrahydrofuran (THF).
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Causality: Anhydrous THF is strictly required. It acts as an aprotic solvent that readily dissolves the lipophilic starting material while preventing competitive hydrolysis of the highly electrophilic sulfonyl chloride into an unreactive sulfonic acid.
Step 2: Base Addition
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Action: Add pyridine (2.9 eq, 32.4 mmol) to the stirring solution.
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Causality: Pyridine serves as a non-nucleophilic acid scavenger. As the reaction proceeds, one equivalent of hydrochloric acid (HCl) is generated. Without pyridine, this HCl would immediately protonate the dimethylamine nucleophile, rendering it inert and stalling the reaction at a maximum 50% theoretical yield.
Step 3: Nucleophilic Addition
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Action: Slowly add dimethylamine (2.0M in THF, 2.6 eq, 29.4 mmol) dropwise. Purge the vessel with nitrogen gas and stir at ambient temperature for 16 hours.
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Causality: The dropwise addition controls the exothermic nature of the sulfonylation. The nitrogen atmosphere prevents oxidative degradation of the intermediate species over the prolonged reaction time.
Step 4: In-Process Control (IPC) - The Validation Gate
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Action: Sample 10 µL of the reaction mixture, dilute in LC-MS grade acetonitrile, and analyze via Liquid Chromatography-Mass Spectrometry (LC-MS).
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Validation Logic: This protocol is a self-validating system. The reaction is only deemed complete when the UV chromatogram shows the absolute disappearance of the sulfonyl chloride starting material, correlating stoichiometrically with the appearance of the dominant [M+H]+ peak at m/z 261.0. If starting material persists, additional dimethylamine must be titrated.
Step 5: Quench and Phase Extraction
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Action: Dilute the reaction mixture with deionized water and extract with Ethyl Acetate (EtOAc) four times. Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.
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Causality: Water safely quenches any residual sulfonyl chloride. The EtOAc extraction phase-separates the target lipophilic product into the organic layer. Crucially, the water-soluble pyridinium chloride byproduct remains trapped in the aqueous layer, ensuring the crude product is isolated with high purity.
References
- Sinfoo Biotech / Chemical Vendors. (n.d.). 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS 99363-02-7) Product Information. Sinfoo Biotech.
- Bristol-Myers Squibb. (2013). 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor (U.S. Patent No. 9,428,504 B2). U.S. Patent and Trademark Office.
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Jin, J., Daniel, J. L., & Kunapuli, S. P. (1998). Molecular Basis for ADP-induced Platelet Activation: II. The P2Y1 Receptor Mediates ADP-Induced Intracellular Calcium Mobilization and Shape Change in Platelets. Journal of Biological Chemistry, 273(4), 2030-2034. URL:[Link]
